Cas no 31405-67-1 (1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one)

• Product Name: 1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
• CAS No: 31405-67-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1447157
• PubChem ID: 12272228
• Update Time: 2025-04-20

1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,6-dimethoxy-4-methylphenyl)-
• 1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
• 1-Acetyl-4-methyl-2,6-dimethoxy-benzol
• 1-(2,6-dimethoxy-4-methylphenyl)ethanone
• EN300-1847916
• SCHEMBL12248741
• 31405-67-1

• Inchi： 1S/C11H14O3/c1-7-5-9(13-3)11(8(2)12)10(6-7)14-4/h5-6H,1-4H3
• InChI Key： PUIITOIZOJBGGN-UHFFFAOYSA-N
• SMILES： COC1C(C(=O)C)=C(OC)C=C(C)C=1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones